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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134

Introduction

Isopropyl alcohol (IPA) is a widely utilized disinfectant in research laboratories and
pharmaceutical settings for surfaces and equipment.[1][2] For optimal bactericidal and virucidal
efficacy, a 70% aqueous solution is recommended.[3][4] Higher concentrations of IPA, such as
99%, evaporate too quickly to effectively denature the proteins of microorganisms.[3] The
presence of water in a 70% solution slows evaporation, allowing for sufficient contact time to
penetrate the cell wall and kill pathogens.[3] This document provides a detailed protocol for the
accurate preparation of a 70% IPA solution from a 99% stock concentration.

Materials and Equipment

A comprehensive list of necessary materials and equipment is provided below.
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Item Purpose

99% Isopropyl Alcohol Stock solution for dilution

Distilled or Deionized Water Diluent to achieve the target concentration[2]
Graduated Cylinders For accurate measurement of liquid volumes[5]
Beaker or Mixing Container For combining and mixing the solution[2]

Glass Stirring Rod To ensure thorough mixing of the solution[5]
Storage Bottle (e.g., spray bottle) For storing the final 70% IPA solution[2]

Funnel To aid in transferring liquids without spillage[2]
Personal Protective Equipment (PPE) Safety goggles and gloves|[5]

Experimental Protocol

The preparation of a 70% isopropyl alcohol solution involves the dilution of a higher
concentration stock solution, typically 99% IPA, with distilled or deionized water. The
fundamental principle governing this process is the dilution equation: C1V1 = C2V2.[5]

C1: Concentration of the stock solution (e.g., 99%)

V1: Volume of the stock solution required

C2: Desired concentration of the final solution (70%)

V2: Desired final volume of the solution

Calculation of Required Volumes

To prepare a specific volume of 70% IPA, the required volume of 99% IPA must be calculated.
The remaining volume will be distilled or deionized water.

Example Calculation for 1000 mL of 70% IPA:

Using the formula C1V1 = C2V2:
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(99%) * V1 = (70%) * 1000 mL V1 = (70 * 1000) / 99 V1 = 707.07 mL of 99% Isopropyl Alcohol
The volume of distilled water required is:

Volume of Water = V2 - V1 Volume of Water = 1000 mL - 707.07 mL Volume of Water = 292.93
mL

Summary of Volumes for Common Preparations

Final Volume (V2) Volume of 99% IPA (V1) Volume of Distilled Water
100 mL 70.71 mL 29.29 mL

500 mL 353.54 mL 146.46 mL

1000 mL (1 L) 707.07 mL 292.93 mL

A simplified volumetric ratio can also be used for less precise applications: mix 7 parts of 99%
isopropyl alcohol with 3 parts of distilled water.[2]

Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. craftiviti.home.blog [craftiviti.home.blog]

2. how to prepare 70 isopropyl alcohol? - Shandong Qibo New Energy Co., Ltd. [giboch.com]

3. How to Dilute 99 Isopropyl Alcohol to 70: A Step-by-Step Guide - Shandong Qibo New
Energy Co., Ltd. [giboch.com]

4. How to prepare 70% isopropyl alcohol disinfectant? [cnchemshop.com]

5. sciencing.com [sciencing.com]

To cite this document: BenchChem. [Application Note & Protocol: Preparation of a 70%
Isopropyl Alcohol Solution for Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615134#how-to-prepare-a-70-isopropyl-alcohol-
solution-for-disinfection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

